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Compound of Interest

Compound Name: Oxazinin 3

Cat. No.: B1253258

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Oxazinin 3" is not a recognized name in the reviewed scientific
literature. This guide focuses on the known and studied compound Oxazinin A and the broader
class of oxazinins, providing a framework for understanding their derivatives and analogs.

Core Compound: Oxazinin A

Oxazinin A is a racemic, pseudodimeric natural product first isolated from the filamentous
fungus Eurotiomycetes strain 110162.[1] Its complex pentacyclic structure is a unique
amalgamation of benzoxazine, isoquinoline, and pyran rings.[1] The discovery and synthesis of
Oxazinin A have opened avenues for exploring a new class of bioactive molecules.

Biological Activity of Oxazinin A

Oxazinin A has demonstrated notable biological activity, particularly against Mycobacterium
tuberculosis, the causative agent of tuberculosis.[1][2] It also exhibits modest antagonism of
transient receptor potential (TRP) channels.[1]
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Compound Target/Assay Activity Metric  Value Reference

o Mycobacterium
Oxazinin A ) IC50 29 uM [1]
tuberculosis

Human CEM-
Oxazinin A TART T-cell LC50 4.7 yM [1]

leukemia line

Human TRPMS8

Oxazinin A IC50 6.6 uM [1]
channel
o Human TRPV4
Oxazinin A IC50 50.8 uM [1]
channel

Known Analogs and Derivatives

While a broad library of publicly documented "Oxazinin 3" or specific Oxazinin A analogs with
comprehensive structure-activity relationship (SAR) data is not currently available, the synthetic
route developed for Oxazinin A is highly adaptable for the creation of a diverse set of analogs
to probe SAR.[2] The general class of oxazines and their derivatives are known to possess a
wide range of biological activities, including but not limited to, antibacterial, antifungal,
anticancer, and anti-inflammatory properties.

Experimental Protocols

The following is a detailed methodology for a key experiment related to the core oxazinin
scaffold: the biomimetic total synthesis of Oxazinin A. This protocol serves as a foundational
method for the generation of future analogs.

Biomimetic Total Synthesis of Oxazinin A

This synthesis involves a multi-component cascade reaction.
Materials:
o Prenylated polyketide aldehyde precursor

¢ Anthranilic acid
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e Methanol
o Standard laboratory glassware and purification equipment (e.g., HPLC)
Procedure:

o Preparation of the Aldehyde Precursor: The synthesis of the prenylated polyketide aldehyde
precursor is a multi-step process that is detailed in the work by Moore and coworkers (2022).

o Cascade Reaction: The aldehyde precursor is reacted with anthranilic acid in methanol.

o Dimerization: The reaction mixture is stirred, allowing for an imine formation-initiated
cascade of intramolecular cyclization and intermolecular dimerization to occur.

o Diastereomer Formation: This non-enzymatic cascade results in the formation of multiple
diastereomers of Oxazinin A.

« Purification: The resulting diastereomers are separated and purified using High-Performance
Liquid Chromatography (HPLC).

 Structural Elucidation: The structure of the synthesized Oxazinin A is confirmed using
spectroscopic methods such as 1H and 15N HMBC NMR.[2]

Visualizations
Synthetic Pathway of Oxazinin A
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Caption: Biomimetic synthesis of Oxazinin A.

Hypothetical Sighaling Pathway for Antimycobacterial
Action

Disclaimer: The following diagram represents a hypothetical signaling pathway based on the
known antimycobacterial activity of oxazolidinones, a class of compounds with a similar mode
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of action to some synthetic oxazinone derivatives. The precise mechanism of Oxazinin A is still
under investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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